2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran

• CAS No.: 62062-92-4
• Molecular Formula: C12H22O
• Molecular Weight: 182.30 g/mol
• IUPAC Name: 6-butyl-6-ethyl-4-methyl-2,5-dihydropyran
• InChI: InChI=1S/C12H22O/c1-4-6-8-12(5-2)10-11(3)7-9-13-12/h7H,4-6,8-10H2,1-3H3
• InChI Key: ZVJCBQRNNWAMBL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CC(=CCO1)C)CC

Description

These compounds are characterized by a six-membered ring containing one oxygen atom and five carbon atoms, with two hydrogen atoms added to remove one double bond from the parent compound pyran .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For example, the reaction of butyl ethyl ketone with formaldehyde in the presence of an acid catalyst can lead to the formation of the desired dihydropyran derivative .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced catalytic systems can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyranones or other oxygenated derivatives.

Reduction: Reduction reactions can convert the compound into tetrahydropyran derivatives.

Substitution: The compound can undergo substitution reactions where hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield pyranones, while reduction can produce tetrahydropyran derivatives .

Scientific Research Applications

2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is used in the study of biological pathways involving heterocyclic compounds.

Industry: The compound is used in the production of various fine chemicals and intermediates.

Mechanism of Action

The mechanism by which 2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran exerts its effects involves interactions with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This can lead to changes in cellular processes and biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

3,6-Dihydro-2H-pyran: A simpler dihydropyran derivative with similar structural features.

4-Methyl-2-(2-methyl-1-propenyl)-3,6-dihydro-2H-pyran: Another dihydropyran derivative with additional methyl and propenyl groups.

Uniqueness

2-Butyl-2-ethyl-4-methyl-3,6-dihydro-2H-pyran is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This makes it valuable for specialized applications in research and industry .